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Compound of Interest

Compound Name: 4-lodotoluene

Cat. No.: B166478

This guide provides a comprehensive overview of the physical properties of 4-lodotoluene,
with a specific focus on its melting and boiling points. It is intended for researchers, scientists,
and professionals in drug development who utilize this compound in their work. This document
outlines key data, experimental protocols for its determination, and a visualization of its
application in a common chemical reaction.

Physical Properties of 4-lodotoluene

4-lodotoluene, also known as p-iodotoluene, is an aromatic organic compound that serves as
a versatile intermediate in the synthesis of pharmaceuticals and other specialty chemicals.[1][2]
Its physical characteristics are crucial for its handling, storage, and application in various
chemical reactions.

Data Summary

The melting and boiling points of 4-lodotoluene have been reported across various sources. A
summary of these values is presented below for easy comparison.
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Physical Property Reported Value(s)

Melting Point 32 - 36 °C[1][2]

33 - 35 *C[3][4][5][6][7]

35 °C[8][9]

Boiling Point 211.5 °C[3][5][6][7][9][10]

210 - 212 °C[1][2]

211 °C[8]

Experimental Protocols

The determination of melting and boiling points are fundamental laboratory techniques for the
characterization and purity assessment of chemical compounds.[11][12][13]

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase.[12] For a pure crystalline compound, this transition occurs over a narrow temperature
range.[12] The presence of impurities typically lowers and broadens the melting point range.
[12][13] A common method for determining the melting point is using a capillary tube apparatus.
[12][14]

Methodology:

o Sample Preparation: A small amount of the solid 4-lodotoluene is finely ground into a
powder.[14] This powder is then packed into a small capillary tube, which is sealed at one
end.[12][15] The sample is compacted at the bottom of the tube.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[14][15] This assembly is then placed in a heating bath (such
as an oil bath in a Thiele tube or a metal block in a Mel-Temp apparatus).[12][14]

» Heating and Observation: The heating bath is heated gradually.[14] For an unknown sample,
a rapid initial heating can be performed to determine an approximate melting point.[14][16]
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Subsequently, a new sample is heated slowly, at a rate of about 1-2°C per minute, as the
temperature approaches the expected melting point.[12][14]

o Data Recording: Two temperatures are recorded: the temperature at which the first droplet of
liquid appears and the temperature at which the entire sample has completely melted.[14]
This range is reported as the melting point.

2.2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure, causing it to change from a liquid to a gas.[11][17]

Methodology:

o Apparatus Setup: A small amount of liquid 4-lodotoluene is placed in a small test tube. A
capillary tube, sealed at one end, is placed inside the test tube with its open end submerged
in the liquid.[11]

e Heating: The test tube assembly is attached to a thermometer and heated in a suitable bath.
[11]

o Observation: As the liquid is heated, the air trapped in the capillary tube expands and
escapes as bubbles. When the boiling point is reached, a continuous stream of bubbles will
emerge from the capillary tube.[18]

o Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The
boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn
back into the capillary tube.[18]

Application in Organic Synthesis: A Workflow
Visualization

4-lodotoluene is a key reagent in various cross-coupling reactions, such as the Suzuki-
Miyaura and Sonogashira reactions.[6] These reactions are fundamental in the formation of
carbon-carbon bonds, a critical step in the synthesis of many pharmaceutical compounds and
complex organic molecules.[2] The following diagram illustrates a generalized workflow for a
Suzuki-Miyaura cross-coupling reaction involving 4-lodotoluene.
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Caption: Generalized workflow of a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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